6-{4-[1-(dimethylamino)ethyl]phenyl}pyridin-3-ol

• IUPAC Name: 6-[4-[1-(dimethylamino)ethyl]phenyl]pyridin-3-ol
• InChI: InChI=1S/C15H18N2O/c1-11(17(2)3)12-4-6-13(7-5-12)15-9-8-14(18)10-16-15/h4-11,18H,1-3H3
• InChI Key: VVPAFQQUNDOJRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C2=NC=C(C=C2)O)N(C)C
• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol

Description

6-{4-[1-(dimethylamino)ethyl]phenyl}pyridin-3-ol, commonly known as DMPP, is a synthetic compound that has been widely used in scientific research. DMPP is a potent agonist of nicotinic acetylcholine receptors and has been found to have various biochemical and physiological effects.

Mechanism of Action

DMPP acts as an agonist of nicotinic acetylcholine receptors, binding to the receptor and activating it. This leads to the influx of cations, such as sodium and calcium, into the cell. This influx of cations depolarizes the cell membrane, leading to the generation of an action potential.
Biochemical and Physiological Effects:
DMPP has been found to have various biochemical and physiological effects. It has been shown to increase the release of various neurotransmitters, including dopamine, norepinephrine, and acetylcholine. DMPP has also been found to enhance learning and memory in animal models. Additionally, DMPP has been found to have analgesic effects and has been investigated as a potential treatment for chronic pain.

Advantages and Limitations for Lab Experiments

DMPP has several advantages for lab experiments. It is a potent and selective agonist of nicotinic acetylcholine receptors, making it a useful tool for investigating the function of these receptors. Additionally, DMPP has a long half-life, allowing for prolonged activation of the receptor. However, DMPP has some limitations. It has been found to have off-target effects, including the activation of other receptor types. Additionally, DMPP can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on DMPP. One area of interest is the development of more selective agonists of nicotinic acetylcholine receptors. Additionally, further investigation is needed to better understand the off-target effects of DMPP and to develop methods to mitigate these effects. Finally, DMPP has shown promise as a potential treatment for chronic pain, and further research is needed to investigate its efficacy and safety in this context.
Conclusion:
In conclusion, DMPP is a synthetic compound that has been widely used in scientific research. It acts as an agonist of nicotinic acetylcholine receptors and has various biochemical and physiological effects. DMPP has several advantages for lab experiments, but also has limitations that need to be considered. There are several future directions for research on DMPP, including the development of more selective agonists and investigation of its potential as a treatment for chronic pain.

Synthesis Methods

DMPP can be synthesized by reacting 4-(1-dimethylaminoethyl)phenol with 3-bromopyridine in the presence of a palladium catalyst. The reaction yields DMPP as a yellowish powder with a melting point of 168-170°C.

Scientific Research Applications

DMPP has been widely used in scientific research as a tool to investigate the function of nicotinic acetylcholine receptors. Nicotinic acetylcholine receptors are a type of ionotropic receptor that are activated by the neurotransmitter acetylcholine. These receptors are involved in various physiological processes, including muscle contraction, cognition, and addiction.